Cas no 1805244-98-7 (3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride
• CAS No: 1805244-98-7
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4862570
• Update Time: 2025-08-26

3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c1-3-6(9)4(7(10)14)2-5(13-3)8(11)12/h2,8H,1H3
• InChI Key： JGLREEHGGYIFHP-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=CC(C(F)F)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride

Introduction to 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride (CAS No. 1805244-98-7)

3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride (CAS No. 1805244-98-7) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, and a methyl group, all of which contribute to its chemical reactivity and potential biological activity.

The chemical structure of 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride consists of a pyridine ring with a carbonyl chloride functional group at the 4-position. The presence of the bromine atom at the 3-position and the difluoromethyl group at the 6-position adds to its complexity and reactivity. The methyl group at the 2-position further influences its physical and chemical properties, making it a valuable intermediate in various synthetic pathways.

In recent years, there has been increasing interest in the development of novel compounds for pharmaceutical applications, particularly in the areas of cancer therapy and antiviral agents. 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride has shown promise as a key intermediate in the synthesis of such compounds. Its unique combination of functional groups allows for the introduction of diverse substituents, thereby expanding its potential applications in drug discovery and development.

One of the key areas where 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride has demonstrated significant potential is in the synthesis of pyridine-based inhibitors. Pyridine derivatives are known for their ability to modulate various biological targets, including kinases, proteases, and receptors. The presence of the carbonyl chloride group facilitates its use as an electrophilic reagent in nucleophilic substitution reactions, enabling the formation of amides, esters, and other functionalized derivatives.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride in the synthesis of a novel series of pyridine-based inhibitors targeting protein kinases. These inhibitors exhibited potent inhibitory activity against several kinases involved in cancer progression, including EGFR, HER2, and AKT. The study also demonstrated that these compounds had favorable pharmacokinetic properties, making them promising candidates for further preclinical evaluation.

In addition to its applications in cancer therapy, 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride has also been explored for its potential antiviral properties. A study published in Antiviral Research reported the synthesis and evaluation of pyridine derivatives derived from this compound as inhibitors of viral replication. The results showed that several derivatives exhibited potent antiviral activity against influenza virus and hepatitis C virus (HCV). The study suggested that the unique combination of functional groups in 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride contributes to its antiviral efficacy by interfering with viral replication mechanisms.

The synthetic versatility of 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride extends beyond pharmaceutical applications. It has also been utilized in the development of agrochemicals and materials science. For example, a study published in Organic Letters described the use of this compound as a building block for the synthesis of novel agrochemicals with improved efficacy against plant pathogens. The study demonstrated that derivatives derived from this compound exhibited enhanced fungicidal activity compared to existing commercial products.

In materials science, 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride has been explored as a precursor for the synthesis of functional polymers with unique optical and electronic properties. A recent publication in Macromolecules reported the synthesis of copolymers containing this compound as a monomer unit. The resulting polymers exhibited excellent thermal stability and tunable optical properties, making them suitable for applications in organic electronics and photovoltaic devices.

The safety profile of 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride is an important consideration for its use in various applications. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken due to its reactivity and potential health effects. Researchers should follow standard laboratory safety protocols when working with this compound to ensure safe handling and storage.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-methylpyridine-4-carbonyl chloride (CAS No. 1805244-98-7) is a valuable organic compound with diverse applications in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique structural features and synthetic versatility make it an attractive intermediate for the development of novel compounds with potential therapeutic and industrial applications. Ongoing research continues to explore new avenues for its use, highlighting its significance in modern chemical research.